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Compound Name: Oleum

Cat. No.: B3057394

For Researchers, Scientists, and Drug Development Professionals

Oleum, also known as fuming sulfuric acid, is a critical reagent in numerous industrial and
laboratory settings, including the synthesis of pharmaceuticals and other fine chemicals.[1][2]
Its potency as a sulfonating and dehydrating agent stems from its unique composition: a
solution of sulfur trioxide (SOs) dissolved in concentrated sulfuric acid (H2S04).[1][2] This guide
provides a detailed technical breakdown of the chemical composition of 20% oleum, a
commonly used concentration.

Understanding Oleum Composition

The concentration of oleum is typically expressed as the percentage by mass of free sulfur
trioxide. Therefore, 20% oleum contains 20 grams of free SOs for every 100 grams of the
solution.[3] The remaining 80 grams consist of sulfuric acid. This composition can also be
represented by the formula H2SO4-xSOs, where X' denotes the molar content of free sulfur
trioxide.[4]

The reaction between sulfur trioxide and water to form sulfuric acid is highly exothermic and
can create a fine mist of sulfuric acid that is difficult to manage.[4] Oleum serves as a more
manageable intermediate for producing sulfuric acid of a desired high concentration.[5]

Quantitative Analysis of 20% Oleum
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To fully characterize 20% oleum, its composition can be broken down by both mass and molar
percentages of its constituent components, sulfur trioxide and sulfuric acid.

Parameter Value

Mass Composition

Mass % of free SOs 20.00%

Mass % of H2SOa 80.00%

Molar Composition

Moles of free SOs per 100g 0.250 mol
Moles of H2SOa4 per 100g 0.816 mol
Molar % of free SOs 23.45%
Molar % of H2SOa4 76.55%

Equivalent Sulfuric Acid

% Strength as H2S0a4 104.5%

Experimental Protocols for Determining Oleum Composition:

A common method for determining the concentration of oleum involves titration. A known
weight of the oleum sample is carefully diluted with water, converting the free SOs into H2SOa.
The resulting solution is then titrated with a standardized solution of a strong base, such as
sodium hydroxide, to determine the total amount of sulfuric acid present. From this, the initial
percentage of free SOs can be calculated.

Logical Relationship of Components in 20% Oleum

The following diagram illustrates the simple mixture relationship between the two primary
components of 20% oleum.
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Composition of 20% Oleum by Mass

Signaling Pathways and Experimental Workflows

While oleum itself is a reagent and not directly involved in biological signaling pathways, its
use in synthesis is critical for creating molecules that are. For instance, sulfonation reactions
using oleum are employed to produce various pharmaceuticals. The experimental workflow for
such a synthesis would typically involve the following stages:
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Starting Material

Sulfonation with Oleum

:

Aqueous Work-up & Neutralization

:

Extraction of Product

:

Purification (e.g., Crystallization, Chromatography)

Final Sulfonated Product
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General Experimental Workflow for a Sulfonation Reaction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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